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Cat. No.: B166650 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Azelaic acid (AzA) is a naturally occurring dicarboxylic acid used in dermatology

for its diverse physiological activities, including antibacterial, anti-inflammatory, anti-

keratinizing, and antimelanogenic effects.[1][2] It is approved for the treatment of

papulopustular rosacea and is also effective for acne vulgaris and melasma.[1][2] However,

AzA's poor water solubility and limited skin permeability can constrain its optimal topical

delivery.[3][4] To overcome these limitations, formulations often utilize the salt form, disodium
azelate, which exhibits improved aqueous solubility. This application note details the

formulation of disodium azelate into a topical hydrogel, outlines key characterization protocols,

and describes methods for evaluating its in vitro release and ex vivo skin permeation.

Mechanism of Action: Azelaic acid's therapeutic effects stem from its ability to modulate

multiple cellular pathways. Its anti-inflammatory action is particularly significant. AzA can

activate the peroxisome proliferator-activated receptor-gamma (PPARγ), which in turn

interferes with the Nuclear Factor-kappa B (NF-κB) signaling pathway.[5][6] This inhibits the

translocation of NF-κB to the nucleus, reducing the production of pro-inflammatory cytokines

such as IL-1β, IL-6, and TNFα.[5][6] Additionally, AzA exhibits antibacterial effects against skin

microbes like Propionibacterium acnes and Staphylococcus epidermidis by inhibiting microbial

protein synthesis.[7][8][9] It also normalizes keratinization, helping to prevent the formation of

comedones in acne.[5][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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